Cas no 566926-12-3 (2-cyano-N-(2-fluorophenyl)methylacetamide)

• Product Name: 2-cyano-N-(2-fluorophenyl)methylacetamide
• CAS No: 566926-12-3
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 4040667
• PubChem ID: 17068316
• Update Time: 2025-06-08

2-cyano-N-(2-fluorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-[(2-fluorophenyl)methyl]-
• 2-cyano-N-[(2-fluorophenyl)methyl]acetamide
• SCHEMBL2266698
• 566926-12-3
• CS-0236486
• EN300-171347
• RXA92612
• Z316158148
• AKOS000179270
• G22984
• 2-cyano-N-(2-fluorophenyl)methylacetamide

• Inchi： 1S/C10H9FN2O/c11-9-4-2-1-3-8(9)7-13-10(14)5-6-12/h1-4H,5,7H2,(H,13,14)
• InChI Key： XSPYVXIGPJUWJH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1F)(=O)CC#N

Computed Properties

• Exact Mass: 192.06989108Da
• Monoisotopic Mass: 192.06989108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-cyano-N-(2-fluorophenyl)methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-cyano-N-(2-fluorophenyl)methylacetamide

2-cyano-N-(2-fluorophenyl)methylacetamide: A Comprehensive Overview

2-cyano-N-(2-fluorophenyl)methylacetamide (CAS No. 566926-12-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 2-cyano-N-(2-fluorophenyl)methylacetamide consists of a cyano group, a fluorinated phenyl ring, and an acetamide moiety. These functional groups contribute to its chemical reactivity and biological activity, making it an attractive candidate for further investigation. Recent studies have highlighted its role in modulating specific biological pathways and its potential as a lead compound for drug discovery.

In the realm of medicinal chemistry, 2-cyano-N-(2-fluorophenyl)methylacetamide has been explored for its potential as a scaffold for the design of new drugs. Its unique combination of functional groups allows for the introduction of various substituents, thereby enabling the fine-tuning of pharmacological properties such as potency, selectivity, and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in cancer progression.

The synthetic accessibility of 2-cyano-N-(2-fluorophenyl)methylacetamide is another factor that contributes to its appeal. Researchers have developed efficient synthetic routes to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 2-fluorobenzylamine with cyanoacetyl chloride, followed by subsequent purification steps to obtain high-purity product. The robustness and scalability of these synthetic protocols make it feasible to produce large quantities of the compound for further studies and applications.

In addition to its potential as a drug candidate, 2-cyano-N-(2-fluorophenyl)methylacetamide has also been investigated for its utility as a chemical probe in biological research. Chemical probes are small molecules that can selectively bind to specific protein targets, allowing researchers to study protein function and validate therapeutic hypotheses. A recent study published in Chemical Biology highlighted the use of this compound as a probe to investigate the role of certain enzymes in cellular signaling pathways. The results indicated that it effectively inhibited target proteins without significant off-target effects, demonstrating its utility as a research tool.

The physicochemical properties of 2-cyano-N-(2-fluorophenyl)methylacetamide, including its solubility, stability, and reactivity, have been extensively characterized. These properties are crucial for optimizing its use in various applications. For example, its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in high-throughput screening assays and other biochemical experiments. Additionally, its stability under different conditions ensures that it can be stored and handled without significant degradation.

The safety profile of 2-cyano-N-(2-fluorophenyl)methylacetamide is an important consideration for both research and industrial applications. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations, making it suitable for use in laboratory settings. However, standard safety precautions should be followed when handling this compound to ensure the well-being of researchers and compliance with regulatory guidelines.

In conclusion, 2-cyano-N-(2-fluorophenyl)methylacetamide (CAS No. 566926-12-3) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features, synthetic accessibility, and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and insights into its biological activity, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.